molecular formula C7H6ClNO B8730011 3-Chloro-5-methylpyridine-2-carbaldehyde CAS No. 780801-56-1

3-Chloro-5-methylpyridine-2-carbaldehyde

Cat. No.: B8730011
CAS No.: 780801-56-1
M. Wt: 155.58 g/mol
InChI Key: DICXZPXHNLVBEH-UHFFFAOYSA-N
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Description

3-Chloro-5-methylpyridine-2-carbaldehyde is a useful research compound. Its molecular formula is C7H6ClNO and its molecular weight is 155.58 g/mol. The purity is usually 95%.
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Properties

CAS No.

780801-56-1

Molecular Formula

C7H6ClNO

Molecular Weight

155.58 g/mol

IUPAC Name

3-chloro-5-methylpyridine-2-carbaldehyde

InChI

InChI=1S/C7H6ClNO/c1-5-2-6(8)7(4-10)9-3-5/h2-4H,1H3

InChI Key

DICXZPXHNLVBEH-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(N=C1)C=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

At −78° C., under N2, BuLi (2.5 M in hexanes, 0.80 mL, 2.0 mmol) was added to a solution of TMEDA (0.30 mL, 2.0 mmol) in dry Et2O (20 mL). After addition the mixture was warmed to room temperature. After stirred at room temperature for 30 min the mixture was cooled to −78° C., and added to a solution of 3-chloro-5-methyl-pyridine (0.255 g, 2.00 mmol) (Bushby et al. J. Chem. Soc. Perkin Trans. I 1978, 1578) in dry Et2O (10 mL) pre-cooled at −78° C. The mixture was stirred at −78° C. for 30 min and then warmed to room temperature for 1 h. Water (15 mL) was added, and the mixture was extracted with Et2O (3×40 mL). The organic extracts were combined and dried over anhydrous Na2SO4. After filtration the solvent was removed by evaporation under vacuum, and the residue was purified by flash chromatography on a silica gel column (CH2Cl2) to afford 3-chloro-5-methyl-pyridine-2-carbaldehyde (0.096 g, 31%). 1H NMR (CDCl3) δ 2.44 (s, 3H), 7.65 (s, 1H), 8.54 (s, 1H), 10.28 (s, 1H).
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